Cas no 2171650-55-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(1-methylpiperidin-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(1-methylpiperidin-4-yl)carbamoylbutanoic acid
• CAS No: 2171650-55-6
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6395989
• PubChem ID: 165578504
• Update Time: 2025-06-25

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(1-methylpiperidin-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(1-methylpiperidin-4-yl)carbamoylbutanoic acid
• EN300-1538788
• 2171650-55-6
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(1-methylpiperidin-4-yl)carbamoyl]butanoic acid

• Inchi： 1S/C27H33N3O5/c1-29-15-13-18(14-16-29)30(2)26(33)24(11-12-25(31)32)28-27(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,11-17H2,1-2H3,(H,28,34)(H,31,32)
• InChI Key： KULDJPHERLARBI-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(C)C1CCN(C)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(1-methylpiperidin-4-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(1-methylpiperidin-4-yl)carbamoylbutanoic acid

The compound with CAS No 2171650-55-6, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(1-methylpiperidin-4-yl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a butanoic acid backbone. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of this compound in the development of advanced peptide-based therapeutics. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this molecule may play a role in the synthesis of bioactive peptides or proteins. Additionally, the piperidine ring introduces rigidity and potential for hydrogen bonding, which are critical for enhancing the bioavailability and stability of pharmaceutical agents.

One of the most intriguing aspects of this compound is its ability to serve as a building block for larger biomolecules. Researchers have demonstrated that its structure can be modified to create novel bioconjugates with enhanced targeting capabilities. For instance, by incorporating this compound into polymeric drug delivery systems, scientists have achieved improved drug encapsulation efficiency and controlled release profiles.

Moreover, the butanoic acid backbone provides flexibility and compatibility with various functional groups, making this compound ideal for use in click chemistry reactions. These reactions are highly efficient and selective, enabling the rapid assembly of complex molecular architectures. Recent advancements in click chemistry have further expanded the potential applications of this compound in areas such as nanomedicine and diagnostic imaging.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Fmoc protection, amine coupling, and acid activation. The synthesis pathway has been optimized to ensure high yields and purity, which are essential for its use in sensitive biological assays. The development of scalable synthetic methods has also facilitated its transition from laboratory research to industrial production.

From an environmental standpoint, this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional chemical agents in certain applications. However, further studies are required to fully understand its long-term environmental impact and ensure sustainable practices during its production and use.

In conclusion, the compound with CAS No 2171650-55-6 represents a cutting-edge advancement in organic chemistry with promising applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in chemical synthesis and materials science, positions it as a key player in the development of next-generation therapeutic agents and biomaterials.